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Compound of Interest

Compound Name: 4-Bromo-2-iodo-7-azaindole

Cat. No.: B572159 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability of 4-Bromo-2-iodo-7-
azaindole, a key heterocyclic intermediate in pharmaceutical research and development. Due

to the limited direct stability data for this specific compound, this guide leverages information

from the structurally similar and well-documented compound, 4-Bromo-7-azaindole, to infer its

stability profile, handling procedures, and potential degradation pathways.

Core Stability Profile
Halogenated 7-azaindoles are generally stable crystalline solids under recommended storage

conditions.[1] The stability of 4-Bromo-2-iodo-7-azaindole is crucial for its effective use as a

building block in complex organic syntheses, particularly in the development of kinase inhibitors

and other bioactive molecules.[2][3][4] The presence of both bromo and iodo substituents on

the azaindole core influences its reactivity and stability.

Inferred Physicochemical Properties
While specific data for 4-Bromo-2-iodo-7-azaindole is not readily available, the properties of

4-Bromo-7-azaindole provide a useful reference.
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Property
Inferred Data for 4-Bromo-
2-iodo-7-azaindole (based
on 4-Bromo-7-azaindole)

Source

Appearance
Off-white to light yellow or

brown solid
[3][5]

Molecular Formula C7H4BrIN2 -

Molecular Weight 322.93 g/mol -

Melting Point

Expected to be a solid with a

defined melting point, likely in

a similar range to 4-Bromo-7-

azaindole (171-183 °C)

[1][3][6]

Solubility

Moderately soluble in common

organic solvents such as

ethanol, methanol, and

dichloromethane.

[1]

Recommended Storage and Handling
Proper storage and handling are paramount to maintaining the integrity of 4-Bromo-2-iodo-7-
azaindole. The following conditions are recommended based on data for 4-Bromo-7-azaindole.
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Condition Recommendation Source

Temperature
Long-term: -20°CShort-term:

Room temperature or 0-8°C
[3][7]

Atmosphere

Store under an inert

atmosphere (e.g., Argon,

Nitrogen).

[5]

Container

Keep in a tightly closed

container in a dry and well-

ventilated place.

[5][7][8]

Light Keep in a dark place. -

Incompatibilities
Avoid contact with strong

oxidizing agents.
[7]

Potential Decomposition Pathways
Under adverse conditions, 4-Bromo-2-iodo-7-azaindole is expected to decompose. The

primary degradation pathways are likely to involve the cleavage of the carbon-halogen bonds

and the breakdown of the heterocyclic ring system.

Hazardous Decomposition Products
Based on the elemental composition and data from 4-Bromo-7-azaindole, the following

hazardous decomposition products may be formed upon combustion or thermal decomposition:

Carbon oxides (CO, CO2)

Nitrogen oxides (NOx)

Hydrogen bromide (HBr)

Hydrogen iodide (HI)

Source:[7]
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Experimental Protocols: General Handling and
Storage
The following protocols are recommended for handling and storing 4-Bromo-2-iodo-7-
azaindole to ensure its stability and minimize risks.

Material Receiving and Initial Storage
Upon receipt, visually inspect the container for any signs of damage or leakage.

Store the unopened container at -20°C for long-term storage.

Log the compound in the chemical inventory system, noting the storage location and date of

receipt.

Weighing and Dispensing
Perform all handling in a well-ventilated chemical fume hood.[5]

Wear appropriate personal protective equipment (PPE), including safety glasses with side

shields, chemical-resistant gloves, and a lab coat.[5][7]

To minimize moisture absorption, allow the container to warm to room temperature in a

desiccator before opening.

Use non-sparking tools for handling the solid to prevent ignition of dust.[8]

Weigh the desired amount of the compound quickly and transfer it to the reaction vessel.

Tightly reseal the container, purge with an inert gas if possible, and return it to the

appropriate storage condition.

Preparation of Stock Solutions
When preparing stock solutions, use anhydrous solvents to prevent hydrolysis.

If the solution is to be stored, it is recommended to aliquot it into smaller volumes to avoid

repeated freeze-thaw cycles.[9]
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Store stock solutions at -20°C or -80°C for extended stability.[9]

Visualization of Stability Factors
The following diagram illustrates the key factors influencing the stability of halogenated 7-

azaindoles and their potential decomposition pathways.

Factors Influencing Stability of 4-Bromo-2-iodo-7-azaindole
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Stability and Decomposition Pathways
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Conclusion
While direct quantitative stability data for 4-Bromo-2-iodo-7-azaindole is not extensively

documented, a robust stability profile can be inferred from its structural analog, 4-Bromo-7-

azaindole. By adhering to the recommended storage and handling protocols outlined in this

guide, researchers can ensure the integrity of this valuable compound for its application in drug

discovery and organic synthesis. The key to maintaining its stability is rigorous control of

temperature, atmosphere, and light exposure, and avoidance of incompatible substances.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b572159?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b572159?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

